Cas no 1795088-13-9 (N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 1795088-13-9
• MF: C₁₄H₁₉N₃O₄
• MW: 293.318363428116
• CID: 5367942
• Update Time: 2025-06-14

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C14H19N3O4/c1-20-11-6-4-3-5-10(11)12(21-2)9-16-14(19)17-8-7-15-13(17)18/h3-6,12H,7-9H2,1-2H3,(H,15,18)(H,16,19)
• InChI Key： XSYZBKLCBZKUKU-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NCC(OC)C2=CC=CC=C2OC)=O)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide

Recent Advances in the Study of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide (CAS: 1795088-13-9)

N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide (CAS: 1795088-13-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a subject of intense scientific inquiry.

The synthesis and characterization of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide have been reported in several peer-reviewed journals. The compound's structure, featuring a methoxy-substituted phenyl ring and an imidazolidine-2-one moiety, suggests potential interactions with biological targets such as enzymes and receptors. Preliminary in vitro studies have demonstrated its ability to modulate specific signaling pathways, although the exact molecular targets remain under investigation.

Recent pharmacological evaluations have highlighted the compound's potential as a therapeutic agent for neurological disorders. In particular, its ability to cross the blood-brain barrier and exhibit neuroprotective effects in animal models has been a focal point of research. Studies have shown that N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide can attenuate oxidative stress and reduce neuroinflammation, suggesting its utility in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, this compound has also been explored for its anti-inflammatory and analgesic properties. Preclinical trials have indicated that it can effectively reduce inflammation and pain in rodent models, with a favorable safety profile. These findings have spurred further research into its potential as a non-opioid analgesic, addressing the growing need for alternative pain management therapies.

The pharmacokinetic profile of N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide has been another area of active research. Recent studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing moderate bioavailability and a relatively long half-life. These characteristics make it a viable candidate for further development, although optimization of its formulation may be necessary to enhance its therapeutic efficacy.

Despite these promising findings, several challenges remain. The compound's mechanism of action is not yet fully understood, and further studies are needed to identify its precise molecular targets. Additionally, the scalability of its synthesis and the potential for off-target effects warrant careful consideration in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its translation into clinical applications.

In conclusion, N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-oxoimidazolidine-1-carboxamide (CAS: 1795088-13-9) represents a promising avenue for therapeutic innovation. Its unique chemical structure and multifaceted biological activities position it as a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel treatments in neurology, inflammation, and pain management, addressing unmet medical needs in these areas.